Cas no 114849-58-0 (Adenosine,2-chloro-2',3'-dideoxy- (9CI))
114849-58-0 structure
Product Name:Adenosine,2-chloro-2',3'-dideoxy- (9CI)
CAS No:114849-58-0
MF:C10H12ClN5O2
MW:269.687580108643
CID:212915
PubChem ID:72194
Update Time:2025-04-19
Adenosine,2-chloro-2',3'-dideoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,2-chloro-2',3'-dideoxy- (9CI)
- 2-chloro-2',3'-dideoxyadenosine
- [(2R,5S)-5-(6-amino-2-chloro-9H-purin-9-yl)tetrahydrofuran-2-yl]methanol
- [(2S,5R)-5-(6-amino-2-chloro-9H-purin-9-yl)tetrahydrofuran-2-yl]methanol
- Adenosine, 2-chloro-2',3'-dideoxy-
- BRN 6423134
- NSC 619531
- SCHEMBL172618
- [5-(6-Amino-2-chloro-9H-purin-9-yl)oxolan-2-yl]methanol
- PD008551
- NS00068693
- CDY
- Q27093173
- DTXSID30921517
- 2-Cl-ddA
- 2-CHLORODIDEOXYADENOSINE
- [(2S,5R)-5-(6-amino-2-chloro-purin-9-yl)tetrahydrofuran-2-yl]methanol
- ((2S,5R)-5-(6-Amino-2-chloro-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
- 114849-58-0
- [(2S,5R)-5-(6-amino-2-chloro-9H-purin-9-yl)oxolan-2-yl]methanol
- DB02103
-
- Inchi: 1S/C10H12ClN5O2/c11-10-14-8(12)7-9(15-10)16(4-13-7)6-2-1-5(3-17)18-6/h4-6,17H,1-3H2,(H2,12,14,15)/t5-,6+/m0/s1
- InChI Key: FNLILOONPKMGST-NTSWFWBYSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1CC[C@@H](CO)O1)N
Computed Properties
- Exact Mass: 269.06816
- Monoisotopic Mass: 269.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 99.1A^2
Experimental Properties
- Density: 1.7362 (rough estimate)
- Boiling Point: 471.4°Cat760mmHg
- Flash Point: 238.9°C
- Refractive Index: 1.5500 (estimate)
- PSA: 99.08
Adenosine,2-chloro-2',3'-dideoxy- (9CI) Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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